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An In-depth Technical Guide to N,N-Bis(3-trimethoxysilylpropyl)urea

Abstract
N,N-Bis(3-trimethoxysilylpropyl)urea (CAS No. 18418-53-6) is a bifunctional organosilane

that has garnered significant interest in materials science. Its unique molecular structure,

featuring a central urea group flanked by two trimethoxysilylpropyl groups, enables it to act as a

potent coupling agent, adhesion promoter, and surface modifier. This document provides a

comprehensive review of its synthesis, chemical properties, and mechanism of action. Detailed

experimental protocols, quantitative data, and process visualizations are presented to serve as

a technical guide for researchers, scientists, and professionals in materials and drug

development.

Chemical and Physical Properties
N,N-Bis(3-trimethoxysilylpropyl)urea is a dipodal silane recognized for its high reactivity with

a variety of polymers and inorganic materials.[1] Its dual functionality allows it to form durable

covalent bonds with inorganic substrates while establishing strong interfacial adhesion with

organic polymers, primarily through hydrogen bonding. This enhances the mechanical

properties, thermal stability, and durability of composite materials.[1][2]
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Property Value Reference(s)

IUPAC Name
1,3-bis(3-

trimethoxysilylpropyl)urea
[2][3]

CAS Number 18418-53-6 [2][4]

Molecular Formula C₁₃H₃₂N₂O₇Si₂ [2][3][5]

Molecular Weight 384.57 g/mol [2][3][4]

Physical State Liquid [2]

Density 1.046 g/cm³ [2]

Boiling Point 414.5 ± 30.0 °C (Predicted) [4]

Flash Point >110°C (>230°F) [4]

Refractive Index 1.442 [4]

Synthesis and Reaction Mechanism
The most common laboratory-scale synthesis involves the reaction of 3-

Aminopropyltrimethoxysilane (APTMS) with urea in a 2:1 stoichiometric ratio.[2] The reaction is

a nucleophilic substitution where the primary amine groups of APTMS attack the carbonyl

carbon of urea, displacing ammonia and forming the stable N,N'-disubstituted urea linkage.

General Synthesis Workflow
The synthesis process involves the controlled reaction of precursors under specific thermal

conditions to yield the final product.
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General Synthesis Workflow for N,N-Bis(3-trimethoxysilylpropyl)urea
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Caption: Synthesis workflow from reactants to final product.

Detailed Experimental Protocol
This protocol describes a representative laboratory-scale synthesis.

Reactant Preparation: Charge a reaction vessel equipped with a mechanical stirrer,

condenser, and nitrogen inlet with 2 moles of 3-Aminopropyltrimethoxysilane (APTMS).

Initiation: Begin stirring and slowly add 1 mole of urea to the vessel. The 2:1 stoichiometric

ratio is critical for the formation of the desired product.[2]

Reaction Conditions: Heat the mixture to a temperature range of 80°C to 100°C under a

nitrogen atmosphere.[2] Monitor the reaction to maintain a pH between 8 and 9, which helps

prevent premature condensation of the silane groups.[2]

Reaction Progression: The reaction proceeds via nucleophilic attack of the APTMS amine on

the urea carbonyl carbon, leading to the release of ammonia gas, which is vented through

the condenser.

Monitoring: The reaction can be monitored using Fourier-transform Infrared (FTIR)

spectroscopy to track the formation of the urea C=O bond.[2]
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Purification: Upon completion, the crude product is purified, typically through vacuum

distillation, to remove any unreacted starting materials and byproducts.

Characterization: The final product is characterized by FTIR and Nuclear Magnetic

Resonance (NMR) spectroscopy to confirm its structure.

Mechanism of Action as a Coupling Agent
The efficacy of N,N-Bis(3-trimethoxysilylpropyl)urea as a coupling agent stems from its

bifunctional nature. The trimethoxysilyl groups react with inorganic surfaces, while the urea

core interacts with the organic polymer matrix.

Hydrolysis and Condensation Pathway
The primary mechanism involves the hydrolysis of the trimethoxysilyl groups into reactive

silanol (Si-OH) groups. These silanols then condense with hydroxyl groups on an inorganic

surface (like silica or metal oxides) or with other silanol groups to form a stable, covalent

siloxane (Si-O-Si) network.[2]
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Hydrolysis and Condensation Mechanism
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Caption: Reaction pathway of the trimethoxysilyl group.

Interfacial Bonding
The molecule serves as a molecular bridge between inorganic and organic materials. The

siloxane bonds provide a strong covalent link to the inorganic surface, while the central urea

group forms multiple hydrogen bonds with the polymer matrix, enhancing interfacial adhesion

and improving the mechanical properties of the resulting composite.[2]
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Interfacial Bonding Mechanism
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Caption: Bridging mechanism between materials.

Characterization
Vibrational spectroscopy is a key tool for structural elucidation and reaction monitoring.[2] FTIR

is particularly useful for identifying the key functional groups within the molecule.

Functional Group Vibrational Mode
Characteristic Peak
(cm⁻¹)

Reference(s)

Urea C=O stretch ~1640 [2]

N-H N-H bend ~1570 [2]

Trimethoxysilyl Si-O-CH₃ stretch ~2850 [2]

Siloxane Si-O-Si stretch 1000-1100 [2]

Applications
The unique properties of N,N-Bis(3-trimethoxysilylpropyl)urea make it suitable for a wide

range of applications in materials science and beyond.

Coupling Agent: It is widely used to improve the interfacial bonding between polymer

matrices and inorganic fillers, leading to composite materials with superior mechanical

performance.[1][2]
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Adhesion Promoter: It enhances the adhesion of coatings, sealants, and adhesives to

various substrates.[1][5]

Surface Modification: It can be used to create hydrophobic or hydrophilic coatings on

surfaces. Research has demonstrated its use in preparing porous silica microcapsules.[2]

Crosslinking Agent: The molecule's dual reactive ends allow it to act as a crosslinker in

silane-based systems, improving the durability and integrity of materials.[1]

Biomedical Applications: Its ability to immobilize biomolecules and its inherent

biocompatibility are being explored for medical devices and biosensors.[2]

Conclusion
N,N-Bis(3-trimethoxysilylpropyl)urea is a versatile organosilane with a well-defined synthesis

route and mechanism of action. Its ability to covalently bond to inorganic materials while

forming strong non-covalent interactions with organic polymers makes it an invaluable

component in the formulation of high-performance composites, coatings, and adhesives.

Continued research into its applications, particularly in advanced sectors like biomedicine and

alternative energy, highlights its significance as a key enabling chemical for material innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N N Bis 3 Trimethoxysilylpropyl Urea for Sale, CAS 18418-53-6 | Changfu Chemical
[cfsilicones.com]

2. N,N-Bis(3-trimethoxysilylpropyl)urea Supplier [benchchem.com]

3. Urea, N,N'-bis[3-(trimethoxysilyl)propyl]- | C13H32N2O7Si2 | CID 20227441 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Page loading... [guidechem.com]

5. N,N’-BIS(3-TRIMETHOXYSILYLPROPYL)UREA, 95% | [gelest.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.cfsilicones.com/products/n-n-bis-3-trimethoxysilylpropyl-urea-cas-18418-53-6
https://www.gelest.com/product/SIB1835.5/
https://www.benchchem.com/product/b096528
https://www.cfsilicones.com/products/n-n-bis-3-trimethoxysilylpropyl-urea-cas-18418-53-6
https://www.benchchem.com/product/b096528
https://www.benchchem.com/product/b096528?utm_src=pdf-body
https://www.benchchem.com/product/b096528?utm_src=pdf-custom-synthesis
https://www.cfsilicones.com/products/n-n-bis-3-trimethoxysilylpropyl-urea-cas-18418-53-6
https://www.cfsilicones.com/products/n-n-bis-3-trimethoxysilylpropyl-urea-cas-18418-53-6
https://www.benchchem.com/product/b096528
https://pubchem.ncbi.nlm.nih.gov/compound/20227441
https://pubchem.ncbi.nlm.nih.gov/compound/20227441
https://www.guidechem.com/dictionary/en/18418-53-6.html
https://www.gelest.com/product/SIB1835.5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [literature review on N,N-Bis(3-
trimethoxysilylpropyl)urea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096528#literature-review-on-n-n-bis-3-
trimethoxysilylpropyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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